(4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C18H18F3N3OS/c19-18(20,21)14-4-2-1-3-13(14)17(25)24-9-7-12(8-10-24)16-23-22-15(26-16)11-5-6-11/h1-4,11-12H,5-10H2
• InChI Key: YMUWWTIWVFANNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(S2)C3CCN(CC3)C(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C18H18F3N3OS
• Molecular Weight: 381.4 g/mol

Description

This compound is a derivative of 1,3,4-thiadiazole. It has a molecular formula of C18H18F3N3OS and a molecular weight of 381.42. It is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The compound contains a 1,3,4-thiadiazole ring, which is a five-membered heterocyclic moiety. This ring is a bioisostere of pyrimidine, which is the skeleton of three nucleic bases. The compound also contains a piperidin-1-yl group and a phenyl group with a trifluoromethyl substituent.

Scientific Research Applications

Synthesis and Optimization for Antitubercular Activities

A study reported the synthesis of cyclopropyl methanones and their evaluation against Mycobacterium tuberculosis. One compound demonstrated significant activity against multidrug-resistant strains and was orally active in vivo in mice, showing potential as an antitubercular agent (Bisht et al., 2010).

Structural and Theoretical Studies

Another research focused on the structural and theoretical analysis of a compound through various spectroscopic techniques and X-ray diffraction. This study provided insights into molecular interactions, thermal properties, and electronic parameters, laying the groundwork for understanding the compound's potential applications (Karthik et al., 2021).

Antimicrobial Activity

Compounds within this class have been synthesized and evaluated for their antimicrobial activity. Some derivatives showed promising results against pathogenic bacterial and fungal strains, indicating their potential in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Synthesis Procedures for Histamine H3-Receptor Antagonists

Research on the synthesis of ciproxifan, a histamine H3-receptor antagonist, highlighted an efficient, one-pot procedure without the need for chromatographic purification steps. This process could be relevant for the synthesis of related compounds (Stark, 2000).

Crystal Structure Analysis

The crystal structure of an adduct involving a related compound was examined, revealing the orientation of different rings and the presence of intermolecular hydrogen bonds. This study contributes to the understanding of the structural characteristics of these compounds (Revathi et al., 2015).